Cas no 877065-06-0 (3-bromo-N-propylBenzenamine)

• Product Name: 3-bromo-N-propylBenzenamine
• CAS No: 877065-06-0
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 2134832
• PubChem ID: 28466031
• Update Time: 2025-04-21

3-bromo-N-propylBenzenamine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-propylBenzenamine
• 3-bromo-N-propylaniline
• DA-23897
• CMGLNHDCVVLYJQ-UHFFFAOYSA-N
• 3-bromo-N-propyl-aniline
• SCHEMBL2085942
• AKOS000241001
• 877065-06-0

• Inchi： 1S/C9H12BrN/c1-2-6-11-9-5-3-4-8(10)7-9/h3-5,7,11H,2,6H2,1H3
• InChI Key： CMGLNHDCVVLYJQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NCCC

Computed Properties

• Exact Mass: 213.01531Da
• Monoisotopic Mass: 213.01531Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų